Cas no 107882-43-9 (4H-1-Benzopyran-4-one,2-[3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-3-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one,2-[3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-3-methoxy-
• CAS No: 107882-43-9
• MF: C₂₁H₂₀O₇
• MW: 384.379306793213
• CID: 185380
• PubChem ID: 13911680
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-[3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-3-methoxy-
• 4H-1-Benzopyran-4-one,2-[3,4-dihydroxy-2-(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy-3-methoxy- (9CI)
• Podoverin A
• Podoverine A
• 2-[3,4-dihydroxy-2-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-3-methoxychromen-4-one
• AKOS040753590
• CHEMBL3334619
• 107882-43-9
• 2-(3,4-Dihydroxy-2-(3-methylbut-2-en-1-yl)phenyl)-5,7-dihydroxy-3-methoxy-4H-chromen-4-one

• Inchi： 1S/C21H20O7/c1-10(2)4-5-12-13(6-7-14(23)18(12)25)20-21(27-3)19(26)17-15(24)8-11(22)9-16(17)28-20/h4,6-9,22-25H,5H2,1-3H3
• InChI Key： MGFXFQXRHGAKQN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(=C1C1C=CC(=C(C=1C/C=C(\C)/C)O)O)OC)=O)O)O

Computed Properties

• Exact Mass: 452.18354
• Monoisotopic Mass: 384.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 120.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 2'-prenylated flavones